The effect of basicity on the phase composition, structure, viscosity and crystallization temperature of CaO–SiO2–Al2O3–MgO–B2O3 fluorine-free slags was studied using vibrational viscometry and thermodynamic phase composition modeling in combination with Raman spectroscopy. The viscosity of the studied slags was established to depend mainly on the phase composition. Despite the complex reticular structure, consisting mainly of [SiO4] and [BO4] structural units with a large quantity of bridging oxygen, long slags (having a wide temperature range of viscosity variations) with low basicity possess high flowability in a liquid state as well as a low temperature of crystallization. This can be explained by the fact that the introduction of boron oxide is accompanied by the formation of a significant quantity of low-melting phases (CaO–B2O3, 2CaO–B2O3, and CaO–MgO–2SiO2) in the slag, which reduces the slag crystallization temperature, as well as increases its overheating and decreases viscosity. At an increase in basicity, long slags smoothly transform into short ones (with a narrow temperature range of viscosity variations); moreover, their structure is simplified along with an increase in the quantity of high-melting phases. In this case, despite the structural simplification, the slag crystallization temperature increases, which leads to the reduction in the degree of overheating and an increase in the viscosity.

When supplying natural gas to a blast-furnace tuyere, it is necessary to strive to increase the efficiency of the combustion of natural gas in the blast channel of the tuyere on the one hand and to protect the inner shell of the tuyere against burnout on the other hand. One of the methods to achieve both of these contradictory goals is to install a heat-insulating ceramic insert in the blast channel. We consider the possibility of increasing the efficiency of the ceramic insert by making one or more annular grooves on its surface to improve the mixing between natural gas and blast air for more efficient combustion. Ansys 21.1 software is used to simulate the motion of fluids, heat transfer, and combustion of natural gas in the blast channel with a ceramic insert that has annular grooves of quadrangular cross-section. The influence of the depth and width of grooves and the distance between them on the processes in the tuyere is studied. It is shown that an annular groove in the insert increases the total heat from the combustion of natural gas, which is confirmed by an increase in the concentration of CO2 and the temperature and rate of blast at the outlet of the tuyere. The maximum thermal stresses in the insert increase as well, exceeding the maximum stresses in the insert without grooves by no more than 30%.

No less than 90% of copper-containing ore extracted and processed by pyrometallurgical methods is currently subjected to electrolytic refining to obtain copper cathode. Improvement in the electrolytic refining process of copper to obtain products for the electrotechnical industry can be related to the extraction of precious metals from copper electrolytic sludge formed during the process. This solves the problem of obtaining a 99.99% copper cathode with the lowest impurity content, highest electrical conductivity, and excellent mechanical properties. During the electrolytic refining process, dendritic cohesion occurs between the electrodes, which lead to short circuits and power losses. The dendritic trebles between the anode and the cathode are destroyed mechanically and converted into sludge, accumulating at the bottom of the electrolytic cell as sludge with high concentrations of silver, selenium, tellurium, and other valuable elements. In the course of research on the electrolytic unit, the causes of cohesion between the electrodes were established, and the formation process of the three types of dendritic precipitation was analyzed. Measures associated with the control and optimization of the control system of electrolytic refining need to be developed to reduce the negative influence of short circuits with the solution to questions of the maximum transfer of precious and rare metals in slime. Additional control parameters are proposed to be introduced in case of deviations from technology related to the monitoring and registration of short circuits and the level of copper electrolyte precipitate in the cell to optimize the automation system in controlling the temperature regime and the electrolyte composition through the digital twin software. The measures developed reduce the specific power consumption and increase the efficiency of copper cathode production while extracting functional components from copper electrolyte sludge.

The relationship among the length of arcs, slag layer height, efficiency of arcs, and specific power consumption of high-power arc steel-making furnaces has been established in this study. When working on 400–430-mm-long arcs, with the depth of the arc penetration into the bath and slag of 425–500 mm, the average value of the arc efficiency for melting is 0.78–0.80, and the specific power consumption for the EAF-100 furnace is 360 kW·h. The predicted, calculated, and real specific power consumptions, depending on the length of arcs, slag layer height, depth of arcs in the slag, and efficiency of arcs, coincide or differ by 2%–5%.

An important problem in modern equipment is the friction between metal surfaces in various mechanisms. Friction leads to wear of rubbing parts. To reduce the friction coefficient, it is proposed to treat the surfaces of the rubbing parts with a suspension containing a high percentage (more than 20%) of ultrafine detonation nanodiamond. During such treatment, nanodiamond particles penetrate into the treated substance and create a thin surface layer (up to 1,000 nm, depending on the degree of treatment), leading to a more smooth micro-slip effect, due to which the friction coefficient decreases. The resulting surface layer consists of a metal matrix and diamond nanoparticles embedded in it. The paper shows the results of the surface analysis of a steel part using the optical and X-ray diffraction methods, and provides information about the change in the coefficient of friction of steel parts.

At present, powder materials are used in almost all known branches of science and technology such as the automotive industry and metalworking, medicine and nuclear research. This is a wide range of structural and tool materials, and special-purpose materials that have good heat resistance, wear resistance, and resistance within corrosive media. Ultrafine powders are used extensively in development of new functional materials and nanomaterials, since an increase in the discrete nature of structural elements leads to a significant change in material properties.

The article considers schemes of flux-cored wire arc surfacing within protective gases both with and without an additional filler. In the scheme with an additional filler, the filler wire is fed from the side of the tail of the weld bath. Flux-cored wires are used, to whose charge composition silicon carbide is added. It is shown that during surfacing silicon carbide breaks down, which leads to alloying of the deposited metal with silicon and carbon. It is established that use of silicon carbide reduces arc burning stability and facilitates graphite formation within deposited metal.

The chemical composition of M0 grade copper strips obtained at the Dong Nai machine-building plant (Vietnam) has been studied. The results of tensile testing of the samples of such strips are presented, which made it possible to determine the deformation resistance (yield strength), ultimate tensile strength, and percent elongation before and after rolling with a percent reduction of the cross-section area of ε = 10–30%. Based on the obtained data, curves were constructed that allowed us to establish quantitative trends in the variations of metal deformation resistance (yield strength) (σs), ultimate tensile strength (σt), and percent elongation (δ) depending on the degree of deformation of copper M0. It is shown that the ultimate tensile strength (σt) and yield strength σ0.2 (σs) increase with different intensity as the percent reduction increases. The σt parameter demonstrates a slow linear monotonic increase from 221 to 315 MPa as the percent reduction changes from 0 to 30%; while σ0.2 (σs) increases intensively according to the parabolic law from 41 to 308 MPa. The ductility index decreases from 63 to 16% within this deformation range. Regression equations have been obtained for calculating the basic mechanical properties of copper M0 during the process of cold rolling at various reductions. The adequacy of the obtained equations, confirmed by high correlation coefficient values (R2 > 0.9), makes it possible to recommend them for calculating the power characteristics of the rolling process, as well as for use in the automated design (CAD) systems to determine the rational copper strips (M0) deformation conditions at the industrial sheet rolling mills.

Processes of structure transformation in irradiated steel surface layers, occurring in tribological systems under external thermal deformation action, are considered. It is established that by varying laser radiation regime parameters it is possible to use the structural adaptability phenomenon of irradiated zones in steels intentionally, and to obtain structures within them that have a different degree of adaptation to external loading conditions during operation. This has a positive effect on heat and wear resistance of irradiated products for various functional purposes. It is shown that irradiation with a radiation power density of 80–120 MW/m2 (without melting) leads to strain ageing of laser-hardened martensite. This contributes to creation upon working surfaces of products whose structural state is almost indifferent to thermal deformation loading and is resistant to softening for a long time. With an irradiation power density of 120–170 MW/m2 (with melting), surface structures are formed that adapt to external effects. Laser-hardened austenite transforms into strain-induced martensite under thermal loading action. At the same time, martensite strain ageing occurs within laser irradiation zones. Fine carbides, 2–10 nm in size, precipitate during this time upon crystal structure defects with formation of a precipitate texture. As a result material heat resistance after laser irradiation increases by 50–100°C, and wear resistance by a factor of 2–4. Based upon the experimental results, maps of regression modeling of the laser surface hardening production process are constructed. This permits selection of regimes for both laser processing and operating conditions, and the subsequent product tempering temperature for various functional purposes.

The article analyses data for chemical composition, manufacturing and processing methods for promising heat-resistant alloys based upon orthorhombic titanium intermetallic Ti2AlNb (O-alloys) developed within Russia and abroad. Phase diagrams typical for alloys based upon Ti–Al–Nb and general data for the phases formed in these alloys are provided. Concepts of aluminum and niobium equivalents used for multicomponent alloys are considered. The effect of alloying elements on a combination of mechanical properties of O-alloys, alloying principles, and compositions of the alloys developed are summarized. Characteristics of phase transformations occurring within alloys during heat treatment, including continuous heating and isothermal treatment, are provided. Typical microstructures of the alloys are presented; processing methods for their production and the influence of structural parameters on a combination of properties are described. Methods for manufacturing and processing routes of O-alloys are presented, which provide a good set of properties at room and elevated temperatures, as well as possible operating temperatures for refractory use.